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Compound of Interest

Compound Name: 3-Chlorophenyl acetate

Cat. No.: B076602

Core Chemical Identity and Properties

3-Chlorophenyl acetate, systematically known as (3-chlorophenyl) acetate under [IUPAC
nomenclature, is an acetate ester of 3-chlorophenol.[1] Its structure is characterized by a
chlorine atom at the meta-position of the phenyl ring, a substitution pattern that significantly
influences its reactivity and utility as a precursor in multi-step organic syntheses. The acetate
group serves as a stable and reliable protecting group for the phenolic hydroxyl, which can be
readily cleaved under basic or acidic conditions to liberate the highly reactive phenol for
subsequent chemical transformations.

Below is a summary of its key identifiers and computed physical properties.

Identifier Value Source

IUPAC Name (3-chlorophenyl) acetate PubChem|[1]
CAS Number 13031-39-5 PubChem[1]
Molecular Formula CsH7CIO2 PubChem[1]
Molecular Weight 170.59 g/mol PubChem[1]
Canonical SMILES CC(=0)0OC1=CC(=CC=C1)CI PubChem([1]
InChl Key GQTKYLQYHPTULY- PubChem[1]
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Diagram 1: Chemical Structure of 3-Chlorophenyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. 3-Chlorophenyl acetate | C8H7CIO2 | CID 83061 - PubChem [pubchem.ncbi.nim.nih.gov]

« To cite this document: BenchChem. [3-Chlorophenyl acetate IUPAC name and synonyms].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076602#3-chlorophenyl-acetate-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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